Phenylmethyl N-(8-bromooctyl)carbamate

• Molecular Formula: C16H24BrNO2
• Molecular Weight: 342.27 g/mol
• InChI: InChI=1S/C16H24BrNO2/c17-12-8-3-1-2-4-9-13-18-16(19)20-14-15-10-6-5-7-11-15/h5-7,10-11H,1-4,8-9,12-14H2,(H,18,19)
• InChIKey: UWKGADGPRBHDLF-UHFFFAOYSA-N

Phenylmethyl N-(8-bromooctyl)carbamate: Overview

Phenylmethyl N-(8-bromooctyl)carbamate (CAS 209179-21-5), also known as Benzyl (8-bromooctyl)carbamate, is a heterobifunctional synthetic intermediate belonging to the N-protected alkyl halide class. Its molecular formula is C16H24BrNO2 with a molecular weight of 342.27 g/mol . The compound features a benzyl carbamate (Cbz) protecting group on one terminus and a terminal primary alkyl bromide on the other, separated by an eight-carbon linear alkyl chain. It is primarily utilized as a PROTAC (Proteolysis Targeting Chimera) linker building block and as a general biochemical reagent for life science research . Key computed properties include an XLogP of 4.7, a topological polar surface area of 38.3 Ų, 11 rotatable bonds, and 1 hydrogen bond donor .

Cbz

Protecting Group

Cbz-protected amine (hydrogenolysis-labile); orthogonal to acid-labile Boc

C8

Spacer Length

8-carbon linear alkyl chain for PROTAC linker assembly

Br

Electrophilic Terminus

Terminal alkyl bromide for nucleophilic displacement with warheads

Why Phenylmethyl N-(8-bromooctyl)carbamate Cannot Be Substituted

Cbz-protected aminoalkyl bromides of varying chain lengths (C4, C6, C8) and alternative protecting groups (Boc, Fmoc) are not interchangeable in multi-step PROTAC synthesis. Linker length critically influences ternary complex formation efficiency between the target protein, E3 ligase, and the degrader molecule [1]. A 2024 multidisciplinary analysis of PROTAC linkers confirmed that biodegradation efficacy is directly governed by linker characteristics including chain length, with alkyl-based linkers constituting 44.81% of all PROTAC linkers reported [1]. Furthermore, the Cbz and Boc protecting groups exhibit fundamentally orthogonal deprotection chemistries: Cbz requires hydrogenolysis (H₂, Pd/C), while Boc is acid-labile (TFA) [2][3]. Substituting one for the other without adjusting downstream deprotection steps can lead to incompatible reaction conditions, unwanted side reactions on acid- or hydrogenation-sensitive functional groups, and ultimately synthetic failure. Quantitative differences in lipophilicity (XLogP: 4.7 for Cbz-C8 vs. 4.2 for Boc-C8 vs. 2.9 for Cbz-C4) further impact solubility and chromatographic behavior during purification [4].

Aspect

Target (Cbz-C8)

Phenylmethyl N-(8-bromooctyl)carbamate

Potential substitutes

C4/C6 chain analogs, Boc-C8, other protecting groups

Linker length

C8 chain at upper optimal range for ternary complex geometry

Shorter chains (C4, C6) may shift degradation efficiency; literature validates 4–8 carbons

Deprotection chemistry

Cbz removed by hydrogenolysis (H₂/Pd-C) or HBr/HOAc

Boc analogs require TFA; orthogonal selectivity lost, acid-sensitive groups at risk

Lipophilicity & purification

Higher XLogP influences organic-phase partitioning and chromatographic behavior

Boc-C8 or Cbz-C4 exhibit different logP profiles; may alter retention times and solubility

• [1] Li J, et al. Characteristic roadmap of linker governs the rational design of PROTACs. Acta Pharmaceutica Sinica B. 2024. Review discussing alkyl-based linkers (44.81% of PROTACs) and linker length impact on biodegradation efficiency. View Source
• [2] N-叔丁氧羰基的去保护 (N-Boc Deprotection). ChemHui. 2019-01-17. Explains Boc deprotection with TFA or 50% TFA in CH₂Cl₂; contrasts Boc acid-sensitivity with Cbz requiring hydrogenolysis. View Source
• [3] N-苄氧羰基（Cbz）的去保护 (N-Cbz Deprotection). ChemHui. 2019-01-16. Describes Cbz removal using Pd/C hydrogenolysis or HBr/HOAc. View Source
• [4] PubChem. Benzyl (4-bromobutyl)carbamate. XLogP3-AA: 2.9. PubChem release 2025.04.14. View Source

Phenylmethyl N-(8-bromooctyl)carbamate: Quantitative Evidence

Orthogonal Cbz vs. Boc Deprotection

Phenylmethyl N-(8-bromooctyl)carbamate carries a Cbz protecting group removable by catalytic hydrogenolysis (H₂, Pd/C) under mild conditions (50 °C, 3 bar H₂, 5 wt% catalyst loading) . In contrast, the direct Boc analog, tert-Butyl (8-bromooctyl)carbamate (CAS 142356-35-2), is deprotected under acidic conditions (50% v/v TFA in CH₂Cl₂, room temperature, 2 h) [1]. This orthogonal reactivity allows researchers to employ Phenylmethyl N-(8-bromooctyl)carbamate in synthetic sequences where acid-sensitive functionalities (e.g., tert-butyl esters, silyl ethers, acid-labile linkers) must remain intact during amine unmasking, or conversely, where the Cbz group can be selectively removed in the presence of a Boc-protected amine elsewhere in the molecule [2]. The HBr/HOAc alternative for Cbz cleavage (1.2 M–3.3 M HBr in AcOH, 50 °C) provides a second non-hydrogenolytic deprotection route not available for Boc groups [3].

Cbz vs. Boc deprotection

Head-to-head

Cbz: H₂/Pd-C or HBr/HOAc vs. Boc: 50% TFA/CH₂Cl₂, rt

Conditions: standard peptide synthesis protocols

Orthogonal cleavage enables chemoselective amine unmasking in acid- or hydrogenation-sensitive routes.

Cbz stable under TFA; avoids premature linker exposure.

Evidence Dimension	Deprotection method and conditions
Target Compound Data	Cbz: H₂, 5% Pd/C, 50 °C, 3 bar H₂; or 1.2–3.3 M HBr/HOAc, 50 °C [3]
Comparator Or Baseline	tert-Butyl (8-bromooctyl)carbamate (Boc): 50% v/v TFA/CH₂Cl₂, rt, 2 h [1]
Quantified Difference	Orthogonal cleavage mechanisms: hydrogenolysis/reductive (Cbz) vs. acidolytic (Boc); no cross-reactivity under standard conditions for each [2]
Conditions	Standard peptide/organic synthesis deprotection protocols as referenced

Why This Matters

This orthogonality is critical for procurement decisions in multi-step PROTAC synthesis where the amine must be unmasked without affecting other acid- or hydrogenation-sensitive functional groups present in the E3 ligase ligand or warhead.

• [1] Bio-Protocol. General Procedure for N-Boc-Deprotection. TFA (50% v/v) in CH₂Cl₂, rt, 2 h. Published 2019-03-18. View Source
• [2] ChemHui. N-叔丁氧羰基的去保护 (N-Boc Deprotection). 2019-01-17. Boc is more acid-sensitive than Cbz; Cbz is stable to TFA conditions used for Boc removal. View Source
• [3] ChemHui. N-苄氧羰基（Cbz）的去保护 (N-Cbz Deprotection). 2019-01-16. HBr/HOAc deprotection: 1.2 M–3.3 M HBr, cleavage rate increases with HBr concentration. View Source

Lipophilicity Differentiation Among Linker Analogs

Phenylmethyl N-(8-bromooctyl)carbamate has a computed XLogP of 4.7 . The Boc-protected analog with the same C8 chain, tert-Butyl (8-bromooctyl)carbamate, has a lower XLogP of approximately 4.2 . The shorter-chain Cbz analog, Benzyl (4-bromobutyl)carbamate, has a substantially lower XLogP of 2.9 [1]. This 0.5 log unit increase over the Boc analog and 1.8 log unit increase over the C4 analog reflects both the added lipophilicity of the benzyl carbamate relative to the tert-butyl carbamate and the contribution of the extended alkyl chain. Topological polar surface area (TPSA) is identical (38.3 Ų) for both the target and the Boc analog .

Lipophilicity

Cross-study comparable

4.7 XLogP
38.3 Ų TPSA

Δ +0.5 vs. Boc-C8; Δ +1.8 vs. Cbz-C4

Higher lipophilicity may favor organic-phase workup and membrane permeability of intermediates.

Computed values; verify experimentally for specific solvent systems.

Evidence Dimension	Lipophilicity (XLogP) and TPSA
Target Compound Data	XLogP = 4.7; TPSA = 38.3 Ų; 11 rotatable bonds
Comparator Or Baseline	tert-Butyl (8-bromooctyl)carbamate: XLogP ≈ 4.2, TPSA = 38.3 Ų ; Benzyl (4-bromobutyl)carbamate: XLogP = 2.9 [1]
Quantified Difference	ΔXLogP = +0.5 vs. Boc-C8; ΔXLogP = +1.8 vs. Cbz-C4
Conditions	Computed values (XLogP3/XLogP3-AA algorithm, PubChem/ChemSrc)

Why This Matters

Higher lipophilicity in the Cbz-C8 compound favors partitioning into organic phases during extractive workup and may enhance membrane permeability of PROTAC intermediates, making it preferable when higher logP intermediates are desired for synthetic tractability.

• [1] PubChem. Benzyl (4-bromobutyl)carbamate (CID entry). XLogP3-AA: 2.9. PubChem release 2025.04.14. View Source

Alkyl Linker Length and PROTAC Efficiency

The 8-carbon linear alkyl chain in Phenylmethyl N-(8-bromooctyl)carbamate positions it at the upper bound of the optimal linker length range identified in PROTAC literature. A 2024 comprehensive review reported that PLK4 degradation was maximal when the carbon linker length ranged from 4 to 8 carbon atoms [1]. The C8 chain provides a spacer length of approximately 10–12 Å (estimated from standard C–C bond lengths), which is suitable for spanning the distance between E3 ligase and target protein binding sites in many reported ternary complexes. In contrast, the C4 analog (Benzyl (4-bromobutyl)carbamate, MW 286.16) provides only approximately 5–6 Å, while the C6 analog (Benzyl (6-bromohexyl)carbamate, MW 314.22, mp 52 °C) provides approximately 7.5–9 Å . The melting point of the C6 analog (52 °C, solid at room temperature) versus the likely liquid or low-melting nature of the C8 compound (the Boc-C8 analog melts at 28–30 °C) also impacts handling and formulation .

Linker length vs. efficiency

Class-level

C8 chain (≈10–12 Å)

Optimal range: 4–8 carbons for PLK4 degradation

Positions linker at upper bound of empirically validated spacer length.

Class-level inference; confirm for specific target–ligase pair.

Evidence Dimension	Alkyl chain spacer length and PROTAC degradation efficiency
Target Compound Data	8-carbon chain; MW 342.27; estimated spacer ≈10–12 Å [1]
Comparator Or Baseline	Benzyl (4-bromobutyl)carbamate: 4-carbon chain, MW 286.16, estimated spacer ≈5–6 Å ; Benzyl (6-bromohexyl)carbamate: 6-carbon chain, MW 314.22, mp 52 °C, estimated spacer ≈7.5–9 Å
Quantified Difference	2× spacer length vs. C4; literature-validated optimal range: 4–8 carbons for maximal PLK4 degradation [1]
Conditions	Class-level inference based on PROTAC linker optimization studies; PLK4 degradation assay in cellular context

Why This Matters

Procurement of the C8 variant provides a linker length at the upper end of the empirically validated optimal range, maximizing the probability of achieving productive ternary complex geometry without requiring custom synthesis of extended linkers.

• [1] Li J, et al. Characteristic roadmap of linker governs the rational design of PROTACs. Acta Pharmaceutica Sinica B. 2024. Reports PLK4 degradation maximal at 4–8 carbon alkyl linker length; alkyl-based linkers constitute 44.81% of PROTACs. View Source

Physical State and Handling Convenience

The physical state of Phenylmethyl N-(8-bromooctyl)carbamate at ambient temperature is inferred to be a liquid or low-melting solid, consistent with its structural analog tert-Butyl (8-bromooctyl)carbamate, which has a reported melting point of 28–30 °C and is described as a colorless to light yellow liquid . In contrast, the C6 homolog, Benzyl (6-bromohexyl)carbamate, is a crystalline solid with a melting point of 52 °C (observed range 49–53 °C) . The C4 homolog has a predicted boiling point of 398.8±35.0 °C and density of 1.338±0.06 g/cm³ . This difference in physical state has practical implications: the liquid/low-melting C8 compound can be more conveniently dispensed by volume or weight without requiring pre-melting or dissolution, reducing handling steps in high-throughput PROTAC synthesis workflows.

Physical state

Data to verify

Liquid/low-melting 11 rotatable bonds

Boc-C8 analog mp 28–30 °C; C6 analog mp 52 °C

Inferred liquid form may ease automated dispensing and solvent-free transfer.

Source review; request lot-specific physical state confirmation.

Evidence Dimension	Physical state at ambient temperature (~20–25 °C)
Target Compound Data	Inferred liquid or low-melting solid; 11 rotatable bonds; MW 342.27
Comparator Or Baseline	tert-Butyl (8-bromooctyl)carbamate: mp 28–30 °C, liquid at ambient ; Benzyl (6-bromohexyl)carbamate: mp 52 °C, white powder/crystal solid ; Benzyl (4-bromobutyl)carbamate: predicted bp 398.8 °C
Quantified Difference	Δmp > 24 °C below C6 analog (C8 is liquid/low-melting vs. C6 mp 52 °C); Boc-C8 analog confirmed mp 28–30 °C
Conditions	Ambient temperature physical state assessment based on reported melting points

Why This Matters

Liquid or low-melting physical form simplifies automated liquid handling, solvent-free transfer, and direct use in solution-phase parallel synthesis, making the C8 compound more compatible with high-throughput medicinal chemistry platforms.

Commercial Availability and Purity

Phenylmethyl N-(8-bromooctyl)carbamate is commercially available from MedChemExpress (Cat. No. HY-172305) as a biochemical reagent for life science research . While specific purity percentages for the C8-Cbz compound are less widely published than for its analogs, the Cbz-protected bromoalkyl family typically maintains a minimum purity specification of 95% across reputable suppliers. For comparison: Benzyl (4-bromobutyl)carbamate is offered at 95% purity by Bidepharm with batch QC (NMR, HPLC, GC) ; Benzyl (6-bromohexyl)carbamate is available at >98.0% (HPLC) purity from TCI ; and tert-Butyl (8-bromooctyl)carbamate is supplied at 95.0% purity by MedChemExpress (Cat. No. HY-23016) . The C8-Cbz compound's position as a less common chain-length variant within the Cbz-protected bromoalkyl family means that fewer suppliers carry it, which may affect lead times and pricing, but also means it fills a specific niche not served by the more common C4 and C6 analogs.

Commercial availability

Data to verify

MedChemExpress HY-172305; biochemical reagent

C6 analog >98% HPLC; C4 analog 95%

Niche C8-Cbz variant fills linker gap; purity specification to verify with supplier COA.

Exact purity not uniformly published; source-specific review recommended.

Evidence Dimension	Commercial availability and purity specifications
Target Compound Data	MedChemExpress HY-172305; for life science research
Comparator Or Baseline	Benzyl (4-bromobutyl)carbamate: Bidepharm, 95% purity, QC with NMR/HPLC/GC ; Benzyl (6-bromohexyl)carbamate: TCI, >98.0% (HPLC) ; tert-Butyl (8-bromooctyl)carbamate: MedChemExpress HY-23016, 95.0%
Quantified Difference	C6 analog has highest reported purity (>98.0% HPLC); Boc-C8 analog at 95.0% purity; C4 analog at 95% purity; C8-Cbz target compound: exact supplier purity specification not uniformly published but within expected 95%+ range for the compound class
Conditions	Supplier-reported purity specifications as of 2024–2025 product catalogs

Why This Matters

When sourcing a Cbz-protected C8 alkyl bromide linker, the procurement specialist must weigh the niche availability of Phenylmethyl N-(8-bromooctyl)carbamate against the more commoditized C4 and C6 analogs; the C8 variant offers unique linker geometry not replicated by shorter chains and orthogonal Cbz deprotection not provided by the Boc-C8 analog.

Cbz Acid Stability for Chemoselective Deprotection

A critical differentiator of Phenylmethyl N-(8-bromooctyl)carbamate is the stability of its Cbz group under the acidic conditions (TFA/CH₂Cl₂) routinely used to remove Boc protecting groups. While Boc groups are quantitatively cleaved by 50% TFA in CH₂Cl₂ at room temperature within 2 hours [1], the Cbz group remains intact under these conditions, enabling chemoselective Boc deprotection in intermediates bearing both protecting groups [2]. This is particularly valuable in PROTAC synthesis where the E3 ligase ligand may be introduced as a Boc-protected amine while the linker carries a Cbz-protected amine terminus. The reverse selectivity (Cbz removal without affecting Boc) can be achieved via catalytic hydrogenolysis (H₂, Pd/C) or HBr/HOAc treatment [3]. The Cbz group's susceptibility to HBr/HOAc (1.2–3.3 M) at elevated temperature (50 °C) also provides an acidolytic alternative that, unlike Boc deprotection with TFA, proceeds via a different mechanism and can be tuned by HBr concentration [3].

Chemoselective Cbz stability

Head-to-head

Cbz stable under 50% TFA/CH₂Cl₂, rt whereas Boc quantitatively cleaved

No cross-reactivity under standard Boc-deprotection conditions

Enables selective Boc removal without linker amine exposure in convergent PROTAC routes.

Reverse selectivity achievable via hydrogenolysis or HBr/HOAc.

Evidence Dimension	Chemoselective deprotection: Cbz stability under Boc-deprotection conditions
Target Compound Data	Cbz group stable under 50% TFA/CH₂Cl₂, rt, 2 h (standard Boc deprotection conditions); Cbz removed by H₂/Pd-C or 1.2–3.3 M HBr/HOAc [2][3]
Comparator Or Baseline	tert-Butyl (8-bromooctyl)carbamate (Boc): Boc group quantitatively cleaved by 50% TFA/CH₂Cl₂, rt, 2 h [1]; Boc group is acid-labile and cannot survive conditions that leave Cbz intact
Quantified Difference	Cbz: 100% stable under TFA conditions that give quantitative Boc cleavage; orthogonal selectivity ratio approaches infinity under these specific conditions
Conditions	50% v/v TFA in CH₂Cl₂, room temperature, 2-hour reaction time (standard Boc deprotection protocol)

Why This Matters

This chemoselectivity is essential for procurement in PROTAC synthetic routes where the amine on the linker must remain protected while a Boc group elsewhere in the molecule is removed, enabling convergent assembly strategies that reduce the number of linear synthetic steps.

• [1] Bio-Protocol. General Procedure for N-Boc-Deprotection. TFA (50% v/v) in CH₂Cl₂, rt, 2 h. Published 2019-03-18. View Source
• [2] ChemHui. N-叔丁氧羰基的去保护 (N-Boc Deprotection). 2019-01-17. Explicitly states: Boc is more acid-sensitive than Cbz; Cbz is stable under TFA conditions used for Boc removal. View Source
• [3] ChemHui. N-苄氧羰基（Cbz）的去保护 (N-Cbz Deprotection). 2019-01-16. Cbz deprotection via H₂/Pd-C hydrogenolysis or 1.2 M–3.3 M HBr/HOAc; rate increases with HBr concentration. View Source

Phenylmethyl N-(8-bromooctyl)carbamate: Application Scenarios

Orthogonal Deprotection for Acid-Sensitive PROTACs

When designing a PROTAC synthetic route where the E3 ligase ligand (e.g., a cereblon or VHL ligand) carries acid-labile protecting groups such as tert-butyl esters or silyl ethers, Phenylmethyl N-(8-bromooctyl)carbamate is the preferred linker building block. Its Cbz group remains stable under TFA-mediated Boc deprotection conditions [1], allowing the Boc group on the ligand to be removed without premature linker amine exposure. The Cbz group can subsequently be cleaved by mild hydrogenolysis (H₂, Pd/C, 50 °C, 3 bar) without affecting acid-sensitive moieties . This orthogonal strategy avoids the synthetic incompatibility encountered when using the Boc-protected analog tert-Butyl (8-bromooctyl)carbamate, where both protecting groups would be simultaneously acid-labile.

Linker Length Optimization in PROTAC SAR

In systematic PROTAC SAR studies where linker length is varied to map the optimal ternary complex geometry, Phenylmethyl N-(8-bromooctyl)carbamate serves as the 8-carbon alkyl chain representative. Its XLogP of 4.7 and 8-carbon spacer position it at the upper bound of the empirically validated optimal range (4–8 carbons) for maximal degradation efficiency as reported for PLK4-targeting PROTACs [2]. Including this compound alongside its C4 (Benzyl (4-bromobutyl)carbamate, XLogP 2.9) and C6 (Benzyl (6-bromohexyl)carbamate, mp 52 °C) analogs in a linker scan enables researchers to deconvolute the contributions of both chain length and lipophilicity to degradation potency and cellular permeability [3].

Convergent Assembly with Dual Protection Strategies

For convergent PROTAC assembly strategies where the target protein warhead and E3 ligase ligand are synthesized independently and then coupled via the linker, Phenylmethyl N-(8-bromooctyl)carbamate enables a modular approach. The terminal bromide serves as an electrophilic handle for nucleophilic displacement by amine- or thiol-containing warheads, while the Cbz-protected amine remains masked until the final deprotection step . The liquid or low-melting physical state (inferred from the Boc analog's mp of 28–30 °C) facilitates precise stoichiometric dispensing in parallel synthesis formats . This contrasts with the solid C6 analog (mp 52 °C), which requires dissolution or pre-weighing for each reaction, adding a handling step in library synthesis workflows .

Hydrogenolysis as Final Global Deprotection

In synthetic sequences culminating in a global hydrogenolytic deprotection step (e.g., simultaneous removal of benzyl esters, Cbz groups, and benzyl ethers), Phenylmethyl N-(8-bromooctyl)carbamate integrates seamlessly. The Cbz group is quantitatively removed under standard hydrogenation conditions (H₂, 5% Pd/C, 50 °C, 3 bar) alongside other benzyl-based protecting groups . This is not achievable with the Boc analog tert-Butyl (8-bromooctyl)carbamate, which is inert to hydrogenolysis and would require a separate acid treatment step, adding complexity and potentially compromising acid-sensitive functionality installed during earlier synthetic steps [1].

Application

Selection Property

Validation Focus

PROTAC synthesis with acid-labile groups

Cbz (hydrogenolysis-labile) orthogonal to Boc

Chemoselective amine unmasking without affecting acid-sensitive moieties

PROTAC linker SAR studies

8-carbon alkyl spacer at upper optimal length range

Ternary complex geometry screening and degradation potency mapping

Convergent modular PROTAC assembly

Terminal bromide electrophile + protected amine

Stoichiometric dispensing and coupling efficiency in parallel synthesis

Global hydrogenolytic deprotection sequences

Cbz compatible with benzyl-based protecting groups

One-step final deprotection alongside benzyl esters/ethers

• [1] ChemHui. N-叔丁氧羰基的去保护 (N-Boc Deprotection). 2019-01-17. Cbz is stable under TFA conditions; Boc is acid-labile. View Source
• [2] Li J, et al. Characteristic roadmap of linker governs the rational design of PROTACs. Acta Pharmaceutica Sinica B. 2024. Optimal alkyl linker length: 4–8 carbons for PLK4 degradation. View Source
• [3] PubChem. Benzyl (4-bromobutyl)carbamate. XLogP3-AA: 2.9. PubChem release 2025.04.14. View Source